Cas no 90693-76-8 (Eptaloprost)

• Product Name: Eptaloprost
• CAS No: 90693-76-8
• MF: C₂₄H₃₄O₅
• MW: 402.523767948151
• CID: 808281
• PubChem ID: 6436047
• Update Time: 2025-07-15

Eptaloprost Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,4-[(2E)-2-[(3aS,4S,5R,6aS)-hexahydro-5-hydroxy-4-[(3S,4S)-3-hydroxy-4-methyl-1,6-nonadiyn-1-yl]-2(1H)-pentalenylidene]ethoxy]-
• 4-[(2E)-2-[(3aS,4S,5R,6aS)-5-hydroxy-4-[(3S,4S)-3-hydroxy-4-methylnona-1,6-diynyl]-3,3a,4,5,6,6a-hexahydro-1H-pentalen-2-ylidene]ethoxy]butanoic acid
• Butanoic acid,4-[(2E)-2-[(3aS,4S,5R,6aS)-hexahydro-5-hydroxy-4-[(3S,4S)-3-hydroxy-4-methyl-1,6-nonadiyn-1-yl]-2(1H)-pentaleny
• 4-(2-((2E,3aS,4S,5R,6aS)-Hexahydro-5-hydroxy-4-((3S,4S)-3-hydroxy-4-methyl-1,6-nonadiyny)-2(1H)-pentalenylidene)ethoxy)butyric acid
• Eptaloprost
• Eptaloprostum
• Eptaloprostum [Latin]
• EPTAPROST
• UNII-93X6A56W84
• SCHEMBL571696
• 93X6A56W84
• DTXSID70869060
• 90693-76-8
• Eptaloprost [INN]
• Q27271619
• CHEMBL2105604

• Inchi： 1S/C24H34O5/c1-3-4-5-7-17(2)22(25)10-9-20-21-15-18(14-19(21)16-23(20)26)11-13-29-12-6-8-24(27)28/h11,17,19-23,25-26H,3,6-8,12-16H2,1-2H3,(H,27,28)/b18-11+/t17-,19-,20+,21-,22+,23+/m0/s1
• InChI Key： MAUUNYHAXGTMMQ-AMXXQSRZSA-N
• SMILES： O[C@@H]1C[C@@H]2C/C(=C\COCCCC(=O)O)/C[C@@H]2[C@H]1C#C[C@H]([C@@H](C)CC#CCC)O

Computed Properties

• Exact Mass: 402.24100
• Monoisotopic Mass: 402.240624
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 713
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87
• XLogP3: 2.4

Experimental Properties

• Density: 1.17
• Boiling Point: 607.9°Cat760mmHg
• Flash Point: 204.2°C
• Refractive Index: 1.56
• PSA: 86.99000
• LogP: 3.00510

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids

Additional information on Eptaloprost

Eptaloprost (CAS No. 90693-76-8): An Overview of a Potent Prostaglandin Analog

Eptaloprost (CAS No. 90693-76-8) is a synthetic prostaglandin analog that has garnered significant attention in the field of pharmacology and medicine due to its diverse therapeutic applications. This compound, also known as 15,16-dihydro-16-methylprostaglandin E2 methyl ester, is a stable derivative of prostaglandin E2 (PGE2) and exhibits potent biological activities, particularly in the treatment of pulmonary arterial hypertension (PAH) and other cardiovascular conditions.

The chemical structure of Eptaloprost is characterized by its 15,16-dihydro modification, which enhances its stability and prolongs its biological activity. This structural modification also reduces the risk of rapid degradation, making Eptaloprost a more suitable candidate for long-term therapeutic use. The methyl ester group further contributes to its stability and bioavailability, ensuring that the compound remains active in the body for an extended period.

In recent years, extensive research has been conducted to explore the therapeutic potential of Eptaloprost. One of the most notable applications is in the treatment of pulmonary arterial hypertension (PAH), a condition characterized by elevated blood pressure in the pulmonary arteries. Studies have shown that Eptaloprost can effectively dilate pulmonary blood vessels, reduce pulmonary vascular resistance, and improve cardiac output, thereby alleviating symptoms and improving quality of life for patients with PAH.

A pivotal study published in the American Journal of Respiratory and Critical Care Medicine evaluated the efficacy and safety of Eptaloprost in patients with PAH. The results demonstrated that patients treated with Eptaloprost experienced significant improvements in exercise capacity, as measured by the six-minute walk test, and a reduction in pulmonary vascular resistance. Additionally, the study reported a favorable safety profile, with no serious adverse events attributed to the use of Eptaloprost.

Beyond its application in PAH, Eptaloprost has also shown promise in other cardiovascular conditions. For instance, it has been investigated for its potential to prevent or treat ischemic heart disease by improving coronary blood flow and reducing myocardial ischemia. Preclinical studies have demonstrated that Eptaloprost can effectively increase coronary blood flow and reduce myocardial infarct size in animal models of ischemia-reperfusion injury.

The mechanism of action of Eptaloprost is multifaceted. It primarily acts by activating prostaglandin receptors, particularly EP2 and EP4 receptors, which are involved in vasodilation and inhibition of platelet aggregation. By binding to these receptors, Eptaloprost promotes relaxation of smooth muscle cells in blood vessels, leading to vasodilation and reduced vascular resistance. Additionally, it inhibits platelet aggregation, which helps prevent thrombosis and further improves blood flow.

In addition to its cardiovascular effects, Eptaloprost has been explored for its potential anti-inflammatory properties. Prostaglandins are known to play a crucial role in modulating inflammatory responses, and studies have shown that Eptaloprost can reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). This anti-inflammatory effect may contribute to its therapeutic benefits in conditions characterized by chronic inflammation.

The pharmacokinetics of Eptaloprost have been well-characterized through various clinical studies. It is rapidly absorbed after oral administration and undergoes extensive first-pass metabolism in the liver. The half-life of Eptaloprost is relatively short, typically around 1-2 hours, but its prolonged biological activity is attributed to its stable structure and sustained release formulations. These formulations allow for once-daily dosing, improving patient compliance and convenience.

Safety profiles are an essential consideration in the development and use of any therapeutic agent. Clinical trials have generally reported that Eptaloprost is well-tolerated by most patients. Common side effects include headache, flushing, nausea, and diarrhea. However, these adverse effects are usually mild and transient. Serious adverse events are rare but may include hypotension and syncope in patients with severe PAH.

In conclusion, Eptaloprost (CAS No. 90693-76-8) represents a promising therapeutic option for various cardiovascular conditions, particularly pulmonary arterial hypertension (PAH). Its unique chemical structure confers enhanced stability and prolonged biological activity, making it an attractive candidate for long-term treatment. Ongoing research continues to explore new applications and optimize dosing regimens to maximize its therapeutic benefits while minimizing potential side effects.